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Introduction

ABC99 is a potent and selective small molecule inhibitor of the Wnt-deacylating enzyme
NOTUM.[1][2] NOTUM acts as a negative regulator of the Wnt signaling pathway by removing
a crucial palmitoleate group from Wnt proteins, thereby preventing their interaction with Frizzled
receptors.[3][4] By inhibiting NOTUM, ABC99 effectively preserves and enhances Wnt
signaling, a pathway paramount to embryonic development, stem cell maintenance, and tissue
regeneration.[1][2][5] These application notes provide a comprehensive overview of the use of
ABC99 in regenerative medicine research, offering detailed protocols and summarizing key
guantitative data to facilitate its application in laboratory settings.

Mechanism of Action: Preservation of Wnt Signaling

ABC99 is an N-hydroxyhydantoin (NHH) carbamate that selectively and irreversibly inhibits
NOTUM with a half-maximal inhibitory concentration (IC50) of 13 nM.[1] In the absence of Wnt
signaling, cytoplasmic 3-catenin is targeted for degradation by a destruction complex. Upon
Whnt ligand binding to its receptor Frizzled and co-receptor LRP5/6, this degradation is
inhibited, allowing [-catenin to accumulate and translocate to the nucleus, where it activates
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the transcription of target genes involved in cell proliferation, differentiation, and survival.[5]
NOTUM counteracts this by deacylating Wnt proteins, rendering them inactive. ABC99 blocks

this deacylation, thus maintaining the pool of active Wnt ligands and sustaining downstream
signaling.[1][4]
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Caption: Mechanism of ABC99 in the Wnt/[3-catenin signaling pathway.
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Applications in Intestinal Regeneration

The intestinal epithelium undergoes constant renewal driven by intestinal stem cells (ISCs)

located at the base of the crypts of Lieberkiihn. Wnt signaling is a critical regulator of ISC

maintenance and proliferation. With age, the regenerative capacity of the intestinal epithelium

declines, partly due to increased expression of NOTUM in the stem cell niche.[6]
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Experimental Protocols

In Vitro Intestinal Organoid Culture

This protocol describes the treatment of established murine intestinal organoids with ABC99 to

assess its effect on stem cell activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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